2-[((S)-1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol

• IUPAC Name: 2-[[(3S)-1-benzylpiperidin-3-yl]-ethylamino]ethanol
• InChI: InChI=1S/C16H26N2O/c1-2-18(11-12-19)16-9-6-10-17(14-16)13-15-7-4-3-5-8-15/h3-5,7-8,16,19H,2,6,9-14H2,1H3/t16-/m0/s1
• InChI Key: MHKVOFXLYJGGFP-INIZCTEOSA-N
• Canonical SMILES: CCN(CCO)C1CCCN(C1)CC2=CC=CC=C2
• Isomeric SMILES: CCN(CCO)[C@H]1CCCN(C1)CC2=CC=CC=C2
• Molecular Formula: C16H26N2O
• Molecular Weight: 262.39 g/mol

Description

2-[((S)-1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol (CAS: 1353952-51-8) is a chiral piperidine-derived compound characterized by a benzyl-substituted piperidine core, an ethyl-amino side chain, and a terminal ethanol group. Its molecular formula is C₁₇H₂₆N₂O, with a molecular weight of 276.42 g/mol . The stereochemistry at the piperidin-3-yl position (S-configuration) and the benzyl group contribute to its unique physicochemical and biological properties, making it relevant in pharmaceutical research, particularly in targeting central nervous system (CNS) receptors or enzymes.

Preparation Methods

Asymmetric Hydrogenation of Enamides

The (S)-configuration at C3 is established using Rhodium-(R)-BINAP catalysts in the hydrogenation of 1-benzyl-3-ethylidenepiperidin-2-one. Patent CN105237463A demonstrates this approach achieves >98% ee when performed in methanol at 50°C under 50 psi H₂.

Key Reaction Parameters

Parameter	Optimal Value	Impact on ee
Catalyst Loading	0.5 mol% Rh	<2% ee variation
Solvent	Anhydrous MeOH	Prevents ketone hydration
Temperature	50±2°C	Higher temps reduce enantioselectivity

Resolution via Diastereomeric Salt Formation

Racemic 1-benzylpiperidin-3-ethylamine can be resolved using L-di-p-toluoyltartaric acid (L-DTTA) in ethanol-water (4:1). Crystallization at -20°C yields the (S)-enantiomer with 99.5% purity.

Nucleophilic Displacement for Ethanol Group Installation

Mesylation-Amination Sequence

The WO2017134588A1 patent outlines a robust two-step protocol:

Step 1: Mesylation
React (S)-1-benzylpiperidin-3-ethylamine with methanesulfonyl chloride (1.2 eq) in dichloromethane at 0°C using triethylamine (3 eq) as base. Quenching with ice water followed by extraction gives the mesylate intermediate in 92% yield.

Step 2: Alkoxylation
Displace mesylate with 2-aminoethanol (5 eq) in refluxing acetonitrile (16 h). Key considerations:

• Maintain H₂O content <500 ppm to prevent hydrolysis

• Use molecular sieves (4Å) to scavenge liberated methanesulfonic acid

• Final purification via silica chromatography (EtOAc:MeOH:NEt₃ = 90:9:1) yields 78% product

Comparative Solvent Screening

Solvent	Temp (°C)	Time (h)	Yield (%)	Purity (HPLC)
Acetonitrile	82	16	78	99.1
DMF	100	8	65	97.3
THF	66	24	71	98.4

Reductive Amination Approaches

Direct Coupling with 2-Aminoethanol

Reacting 1-benzylpiperidin-3-one with 2-aminoethanol (2.5 eq) in methanol using NaBH₃CN (1.5 eq) at pH 5 (acetic acid buffer) gives the target compound. However, this method suffers from:

• 35-40% racemization at C3

• Competitive over-reduction of the imine intermediate

• Maximum reported yield: 54% with 88% ee

Tandem Oxidation-Reduction System

Employing a Shvo catalyst (0.1 mol%) enables simultaneous imine formation and asymmetric reduction in toluene at 110°C. This one-pot method achieves 82% yield and 94% ee but requires strict oxygen-free conditions.

Industrial-Scale Purification Strategies

Crystallization Optimization

The final compound exhibits polymorphic behavior. Patent CN105237463A identifies Form II as the thermodynamically stable polymorph through DSC analysis:

Crystallization Conditions for Form II

• Solvent: Ethyl acetate/n-heptane (1:3 v/v)

• Cooling rate: 0.5°C/min from 65°C to 25°C

• Seeding: 1% w/w Form II crystals added at 50°C

• Resulting purity: 99.8% by qNMR

Continuous Chromatography

Simulated moving bed (SMB) chromatography using Chiralpak AD-H columns (20 μm) with ethanol/n-hexane/DEA (85:15:0.1) achieves 99.5% ee at 1.2 kg/day throughput.

Spectroscopic Characterization Benchmarks

1H NMR (400 MHz, CDCl₃)

• δ 7.25-7.35 (m, 5H, ArH)

• δ 3.68 (q, J=5.1 Hz, 2H, CH₂OH)

• δ 2.92 (dd, J=11.3, 3.9 Hz, 1H, H3)

• δ 2.45-2.60 (m, 4H, NCH₂CH₂N)

IR (ATR, cm⁻¹)

• 3375 (ν O-H)

• 2810 (ν C-H piperidine)

• 1603 (ν C=C aromatic)

HRMS (ESI+)
Calculated for C₁₇H₂₇N₂O [M+H]⁺: 283.2115
Found: 283.2112

Method	PMI	E-factor	Cost/kg ($)
Mesylation	18	6.2	420
Reductive Amination	32	11.7	580

Chemical Reactions Analysis

Types of Reactions

2-[((S)-1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound to its corresponding alcohols or amines using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule, enhancing its chemical properties.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Benzyl halides, alkyl halides, and other nucleophiles.

Major Products

The major products formed from these reactions include various substituted piperidines, alcohols, amines, and ketones .

Scientific Research Applications

2-[((S)-1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound is studied for its potential biological activities, including its role as a ligand for various receptors.

Medicine: It is investigated for its potential therapeutic effects, particularly in the development of new pharmaceuticals.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[((S)-1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol involves its interaction with specific molecular targets, such as receptors or enzymes. The compound binds to these targets, modulating their activity and leading to various biological effects . The exact pathways and molecular targets involved depend on the specific application and context of use .

Comparison with Similar Compounds

Key Observations :

• Substituent Effects : Replacement of the benzyl group (e.g., with methyl in ) reduces molecular weight by ~48% and likely decreases lipophilicity, impacting blood-brain barrier penetration.
• Amino Group Variants: Isopropyl or cyclopropyl substituents on the amino group () increase steric bulk compared to ethyl groups, which may influence receptor selectivity.

Thermodynamic Properties

Evidence from vaporization enthalpy (${\Delta }{\text{l}}^{\text{g}}{H}{\text{m}}^{\text{o}}$) studies on related aminoethanol derivatives reveals:

• 2-(Benzyl-amino)-ethanol: ${\Delta }{\text{l}}^{\text{g}}{H}{\text{m}}^{\text{o}}$(298.15 K) = 84.5 ± 0.4 kJ·mol⁻¹ (experimental) vs. 86.2 ± 1.0 kJ·mol⁻¹ (predicted via additive methods) .
• The target compound’s benzyl and piperidine groups are expected to increase vaporization enthalpy compared to simpler analogs like 2-[(3S)-1-methylpiperidin-3-yl]ethanol due to enhanced intermolecular interactions (e.g., π-π stacking, hydrogen bonding).

Biological Activity

2-[((S)-1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol, a compound with a complex structure featuring a piperidine ring and an amino ethanol moiety, has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Biological Activity Overview

Research indicates that this compound exhibits significant biological activity, particularly in neuropharmacology and cancer therapy . It has shown potential as:

• Neuroprotective Agent : Demonstrated efficacy in modulating neurotransmitter systems.
• Anticancer Properties : Exhibits cytotoxic effects against various cancer cell lines.

The mechanism of action involves interactions with specific molecular targets, including neurotransmitter receptors and enzymes. The compound may modulate receptor activity, leading to various physiological effects.

Key Mechanisms:

• Receptor Binding : Interacts with muscarinic acetylcholine receptors (mAChRs), influencing neuronal signaling pathways.
• Enzyme Inhibition : Potentially inhibits cholinesterase enzymes, which play a critical role in neurotransmission.

In Vitro Studies

Studies have shown that 2-[((S)-1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol exhibits notable biological activities in vitro:

Study	Cell Line	Concentration (μM)	Effect
	MDA-MB-231 (breast cancer)	10.0	Induced apoptosis and enhanced caspase-3 activity
	HepG2 (liver cancer)	5.0	Significant reduction in cell viability
	Neuroblastoma	20.0	Neuroprotective effects observed

Case Studies

• Neuroprotective Effects : A study demonstrated that the compound could protect neuronal cells from oxidative stress-induced apoptosis, suggesting its potential in treating neurodegenerative diseases.
• Anticancer Activity : In another case, the compound was tested against various cancer cell lines, revealing a dose-dependent cytotoxic effect, particularly in breast and liver cancer models.

Comparison with Similar Compounds

The biological activity of 2-[((S)-1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol can be compared to other structurally similar compounds:

Compound Name	Structural Features	Unique Characteristics
1-Benzylpiperidine	Piperidine ring with benzyl substitution	Primarily acts as an anesthetic
N-(2-(1-benzylpiperidin-4-yl)ethyl)acetamide	Similar backbone with acetamide group	Exhibits anti-inflammatory properties
4-(1-Benzylpiperidin-4-yl)-butanoic acid	Contains a butanoic acid moiety	Known for its neuroprotective effects

Applications in Research and Medicine

The compound is being explored for various applications:

• Chemistry : Used as an intermediate in the synthesis of complex organic molecules.
• Biology : Investigated for antimicrobial and anticancer properties.
• Medicine : Potential therapeutic use in neurological disorders and as an analgesic.

Q & A

Q. What are the common synthetic routes for 2-[((S)-1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol, and how are intermediates purified?

The synthesis typically involves multi-step reactions, including alkylation of the piperidine core and subsequent functionalization. For example, analogous compounds are synthesized via nucleophilic substitution reactions followed by chromatographic purification (e.g., gradient column chromatography with SiO₂ and EtOAc/cyclohexane mixtures) . Critical steps include controlling stereochemistry at the piperidine S-center and ensuring selective ethyl-amino group introduction.

Q. How is the compound characterized structurally, and what analytical methods are recommended?

Key characterization methods include:

• NMR spectroscopy : Assigning resonances for the benzyl, piperidine, and ethanol moieties.
• Mass spectrometry (HRMS) : Confirming molecular weight and fragmentation patterns.
• Chiral HPLC : Validating enantiomeric purity due to the (S)-configuration .
• X-ray crystallography (if crystalline): Resolving 3D conformation and hydrogen-bonding interactions.

Q. What safety precautions are necessary when handling this compound in the lab?

Safety data for structurally similar piperidine derivatives indicate hazards such as acute oral toxicity (H302), skin irritation (H315), and respiratory tract irritation (H335). Use PPE (gloves, goggles), work in a fume hood, and follow protocols for spill containment (e.g., sand/vermiculite mixtures) .

Advanced Research Questions

Q. How can thermodynamic properties (e.g., vaporization enthalpy) be predicted for this compound, and what contradictions exist in existing models?

The "centerpiece approach" predicts vaporization enthalpy (Δ_vapH) by extrapolating from simpler analogs like 2-(ethyl-amino)-ethanol (Δ_vapH = 60.8 ± 0.2 kJ·mol⁻¹) and adjusting for substituent effects (e.g., benzyl vs. ethyl groups). However, discrepancies arise due to:

• Group contribution uncertainties : Benzyl groups introduce ±1.0 kJ·mol⁻¹ error .
• Experimental vs. calculated values : For 2-(benzyl-amino)-ethanol, transpiration experiments yield Δ_vapH = 84.5 ± 0.4 kJ·mol⁻¹, while additive models predict 86.2 ± 1.0 kJ·mol⁻¹ .

Q. How should researchers resolve contradictions in toxicity data between structurally related compounds?

Contradictions in toxicity profiles (e.g., acute oral toxicity vs. dermal irritation) require:

• Comparative QSAR studies : Correlating substituent effects (e.g., benzyl vs. pyridinyl groups) with toxicity endpoints .
• In vitro assays : Testing specific pathways (e.g., mitochondrial toxicity) to isolate mechanisms.
• Meta-analysis : Cross-referencing data from safety sheets (e.g., H302 vs. H315 classifications) .

Q. What strategies optimize enantiomeric purity during synthesis, and how are side products minimized?

• Chiral auxiliaries : Use (S)-configured starting materials to enforce stereochemical control.
• Kinetic resolution : Enzymatic or catalytic methods to separate enantiomers.
• Reaction monitoring : Real-time HPLC or FTIR to detect intermediates like 3-aminopiperidines, which may racemize under basic conditions .

Methodological Guidance

7. Designing experiments to assess metabolic stability in biological systems:

• In vitro microsomal assays : Incubate with liver microsomes (human/rat) and quantify parent compound depletion via LC-MS/MS.
• Isotope labeling : Use deuterated analogs to track metabolic pathways (e.g., hydroxylation at the ethanol moiety) .

8. Interpreting conflicting spectral data (e.g., NMR vs. computational predictions):

• DFT calculations : Compare predicted chemical shifts (GIAO method) with experimental ¹H/¹³C NMR data.
• Solvent effects : Account for deuterated solvent interactions (e.g., DMSO-d6 vs. CDCl3) that shift piperidine NH resonances .

Data Contradiction Analysis

Example Case : Discrepancies in vaporization enthalpy predictions (82.3 ± 0.4 vs. 86.2 ± 1.0 kJ·mol⁻¹) .

• Root cause : Model assumes additive substituent contributions, neglecting steric hindrance from the benzyl group.
• Resolution : Validate with experimental transpiration data and refine group contribution parameters.